Cas no 1351621-50-5 (3-chloro-N-[(4-hydroxyoxan-4-yl)methyl]-4-methylbenzene-1-sulfonamide)

• Product Name: 3-chloro-N-[(4-hydroxyoxan-4-yl)methyl]-4-methylbenzene-1-sulfonamide
• CAS No: 1351621-50-5
• MF: C₁₃H₁₈ClNO₄S
• MW: 319.8043217659
• CID: 5803454
• PubChem ID: 56765204
• Update Time: 2025-06-15

3-chloro-N-[(4-hydroxyoxan-4-yl)methyl]-4-methylbenzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 3-chloro-N-[(4-hydroxyoxan-4-yl)methyl]-4-methylbenzenesulfonamide
• 3-chloro-N-[(4-hydroxyoxan-4-yl)methyl]-4-methylbenzene-1-sulfonamide
• 3-chloro-N-((4-hydroxytetrahydro-2H-pyran-4-yl)methyl)-4-methylbenzenesulfonamide
• VU0536265-1
• F6200-0781
• AKOS024537817
• 1351621-50-5

• Inchi： 1S/C13H18ClNO4S/c1-10-2-3-11(8-12(10)14)20(17,18)15-9-13(16)4-6-19-7-5-13/h2-3,8,15-16H,4-7,9H2,1H3
• InChI Key： LHNUESGTZGBFBV-UHFFFAOYSA-N
• SMILES： C1(S(NCC2(O)CCOCC2)(=O)=O)=CC=C(C)C(Cl)=C1

Computed Properties

• Exact Mass: 319.0645069g/mol
• Monoisotopic Mass: 319.0645069g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 417
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 84Ų

Additional information on 3-chloro-N-[(4-hydroxyoxan-4-yl)methyl]-4-methylbenzene-1-sulfonamide

Introduction to 3-chloro-N-[(4-hydroxyoxan-4-yl)methyl]-4-methylbenzene-1-sulfonamide (CAS No. 1351621-50-5)

3-chloro-N-[(4-hydroxyoxan-4-yl)methyl]-4-methylbenzene-1-sulfonamide is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, identified by its CAS number 1351621-50-5, represents a complex molecular structure that integrates multiple functional groups, making it a promising candidate for further exploration in drug development. The presence of both aromatic and heterocyclic components in its molecular framework suggests potential applications in modulating biological pathways, particularly those involving enzyme inhibition and receptor interaction.

The chemical structure of 3-chloro-N-[(4-hydroxyoxan-4-yl)methyl]-4-methylbenzene-1-sulfonamide consists of a benzene ring substituted with a chloro group at the 3-position and a sulfonamide moiety at the 1-position. The sulfonamide group is further connected to a methylene bridge that links to a hydroxymethyl group derived from tetrahydropyran (oxan). This unique arrangement of functional groups provides the compound with distinct physicochemical properties, including solubility, stability, and metabolic behavior, which are critical factors in drug design.

In recent years, there has been growing interest in sulfonamide derivatives due to their broad spectrum of biological activities. Sulfonamides are known for their ability to interact with various biological targets, such as enzymes and receptors, often leading to inhibitory effects on pathogenic processes. The incorporation of a hydroxymethyltetrahydropyran moiety into the sulfonamide structure may enhance the compound's ability to penetrate biological membranes, improving its bioavailability and therapeutic efficacy.

Current research in the field of medicinal chemistry has highlighted the potential of 3-chloro-N-[(4-hydroxyoxan-4-yl)methyl]-4-methylbenzene-1-sulfonamide as a lead compound for developing novel therapeutic agents. Studies have demonstrated that structurally similar sulfonamides exhibit inhibitory activity against certain enzymes and may have applications in treating inflammatory diseases, infectious disorders, and even cancer. The specific arrangement of atoms in this compound may contribute to its selectivity for particular biological targets, reducing off-target effects and minimizing side reactions.

The synthesis of 3-chloro-N-[(4-hydroxyoxan-4-yl)methyl]-4-methylbenzene-1-sulfonamide involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. The introduction of the chloro group at the 3-position of the benzene ring is typically achieved through electrophilic aromatic substitution, while the attachment of the sulfonamide moiety requires nucleophilic substitution or condensation reactions. The final step involves linking the hydroxymethyltetrahydropyran group through etherification or alkylation processes.

Advances in computational chemistry have enabled researchers to predict the biological activity of 3-chloro-N-[(4-hydroxyoxan-4-yl)methyl]-4-methylbenzene-1-sulfonamide before conducting expensive experimental trials. Molecular docking simulations can identify potential binding interactions between this compound and target proteins, providing insights into its mechanism of action. These computational approaches have become indispensable tools in modern drug discovery, allowing for rapid screening of large libraries of compounds and prioritization of promising candidates for further investigation.

Preclinical studies are essential for evaluating the safety and efficacy of 3-chloro-N-[(4-hydroxyoxan-4-yl)methyl]-4-methylbenzene-1-sulfonamide before it can be considered for clinical trials. In vitro assays can assess its cytotoxicity, genotoxicity, and pharmacokinetic properties, while animal models can provide preliminary data on its therapeutic potential. These studies help researchers refine the compound's structure to optimize its pharmacological profile and reduce any potential adverse effects.

The pharmaceutical industry continues to invest heavily in research aimed at discovering new therapeutic agents with improved efficacy and safety profiles. 3-chloro-N-[(4-hydroxyoxan-4-yl)methyl]-4-methylbenzene-1-sulfonamide represents an exciting opportunity for further development due to its unique chemical structure and promising biological activities. As research progresses, this compound may emerge as a valuable tool in treating various diseases or as a starting point for designing next-generation drugs.

In conclusion,3-chloro-N-[ ( 4 - hydroxyoxan - 4 - yl ) methyl ] - 4 - methylbenzene - 1 - sulfonamide (CAS No. 1351621 - 50 - 5) is a structurally complex organic compound with significant potential in pharmaceutical applications. Its unique molecular framework and functional groups make it an attractive candidate for drug development, particularly in areas such as enzyme inhibition and disease treatment. Continued research into this compound will likely yield valuable insights into its therapeutic properties and pave the way for new treatments targeting various medical conditions.